5-[4-(dipropylamino)phenyl]-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one

• IUPAC Name: 5-[4-(dipropylamino)phenyl]-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one
• InChI: InChI=1S/C22H30N4OS/c1-4-11-26(12-5-2)16-8-6-15(7-9-16)20-23-21(27)19-17-10-13-25(3)14-18(17)28-22(19)24-20/h6-9,20,24H,4-5,10-14H2,1-3H3,(H,23,27)
• InChI Key: LNHRJOPZBRGQKS-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C1=CC=C(C=C1)C2NC3=C(C4=C(S3)CN(CC4)C)C(=O)N2
• Molecular Formula: C22H30N4OS
• Molecular Weight: 398.6 g/mol

Description

The compound 5-[4-(dipropylamino)phenyl]-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one is a complex organic molecule with potential applications in various fields such as chemistry, biology, and medicine. Its unique structure, which includes a tricyclic core and multiple functional groups, makes it an interesting subject for scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[4-(dipropylamino)phenyl]-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one typically involves multiple steps, including the formation of the tricyclic core and the introduction of the dipropylamino and methyl groups. Common synthetic routes may involve:

Cyclization Reactions: Formation of the tricyclic core through cyclization reactions involving appropriate precursors.

Functional Group Introduction: Introduction of the dipropylamino and methyl groups through substitution reactions.

Purification: Purification of the final product using techniques such as recrystallization or chromatography.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

5-[4-(dipropylamino)phenyl]-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one: can undergo various chemical reactions, including:

Oxidation: Oxidation reactions to modify the functional groups or the core structure.

Reduction: Reduction reactions to alter the oxidation state of specific atoms within the molecule.

Substitution: Substitution reactions to introduce or replace functional groups.

Common Reagents and Conditions

Common reagents used in these reactions may include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various catalysts to facilitate the reactions. Reaction conditions such as temperature, pressure, and solvent choice are optimized based on the desired transformation.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used

Scientific Research Applications

5-[4-(dipropylamino)phenyl]-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one: has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activity, including interactions with enzymes and receptors.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory or anticancer properties.

Industry: Utilized in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 5-[4-(dipropylamino)phenyl]-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering downstream signaling pathways. Detailed studies on its molecular interactions and pathways are essential to fully understand its effects.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 5-[4-(dipropylamino)phenyl]-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one include other tricyclic molecules with functional groups that confer similar chemical properties. Examples include:

Tricyclic Antidepressants: Compounds with a similar tricyclic core structure used in the treatment of depression.

Tricyclic Antihistamines: Molecules with a tricyclic structure used to treat allergic reactions.

Uniqueness

The uniqueness of This compound lies in its specific combination of functional groups and its potential applications across various fields. Its distinct structure allows for unique interactions with molecular targets, making it a valuable compound for scientific research and industrial applications.